Cas no 58573-87-8 ([1,1'-Biphenyl]-4-carbonylchloride, 4'-heptyl-)

• Product Name: [1,1'-Biphenyl]-4-carbonylchloride, 4'-heptyl-
• CAS No: 58573-87-8
• MF: C₂₀H₂₃ClO
• MW: 314.849025011063
• CID: 375302
• PubChem ID: 94115
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carbonylchloride, 4'-heptyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonylchloride, 4'-heptyl-
• 4-(4-heptylphenyl)benzoyl chloride
• p-Heptylbiphenyl-p'-carbonyl chloride
• (1,1'-Biphenyl)-4-carbonyl chloride, 4'-heptyl-
• 4'-Heptylbiphenyl-4-carbonyl chloride
• SCHEMBL8132083
• DTXSID9069269
• [1,1'-Biphenyl]-4-carbonyl chloride, 4'-heptyl-
• 4'-Heptyl-biphenyl-4-carbonyl chloride
• 58573-87-8

• Inchi： 1S/C20H23ClO/c1-2-3-4-5-6-7-16-8-10-17(11-9-16)18-12-14-19(15-13-18)20(21)22/h8-15H,2-7H2,1H3
• InChI Key： WTVDKDFDBJREGM-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCC)=O

Computed Properties

• Exact Mass: 314.14389
• Monoisotopic Mass: 314.1437430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07